Cas no 99980-20-8 (5-Oxopiperidine-2-carboxylic acid hydrochloride)

5-Oxopiperidine-2-carboxylic acid hydrochloride is a versatile heterocyclic compound widely used in pharmaceutical and organic synthesis. Its key advantages include high purity and stability, making it suitable for applications in peptide modification and as a building block for bioactive molecules. The hydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating its use in reaction systems. The compound’s rigid piperidine scaffold and carbonyl functionality offer reactivity for further derivatization, supporting the development of novel drug candidates and intermediates. Its well-defined structure ensures reproducibility in synthetic processes, meeting stringent research and industrial requirements.
5-Oxopiperidine-2-carboxylic acid hydrochloride structure
99980-20-8 structure
Product Name:5-Oxopiperidine-2-carboxylic acid hydrochloride
CAS No:99980-20-8
MF:C6H10ClNO3
MW:179.601500988007
MDL:MFCD18432578
CID:1069448
PubChem ID:49875496
Update Time:2025-11-02

5-Oxopiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Oxopiperidine-2-carboxylic acid hydrochloride
    • 2-Piperidinecarboxylic acid, 5-oxo-, hydrochloride
    • 5-OXOPIPERIDINE-2-CARBOXYLIC ACID HCL
    • 5-OXO-PIPERIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
    • 4743AF
    • SB12084
    • AK158236
    • AX8292111
    • AB0077311
    • 5-oxopiperidine-2-carboxylic acidhydrochloride
    • 2-Piperidinecarboxylicacid,5-oxo-,hydrochloride
    • 5-Oxopiperidine-2-carboxylic acid--hydrogen chloride (1/1)
    • AKOS024262404
    • MFCD18432578
    • AS-38375
    • (2R)-5-oxopiperidine-2-carboxylic acid hydrochloride
    • SB13908
    • DTXSID40678843
    • FT-0685238
    • 5-oxopiperidine-2-carboxylicacidhydrochloride
    • 5-oxopiperidine-2-carboxylic acid;hydrochloride
    • A858399
    • AKOS000280537
    • SCHEMBL15174357
    • ZDA98020
    • 99980-20-8
    • CS-M3492
    • J-517905
    • (2S)-5-Oxopiperidine-2-carboxylic acid hydrochloride
    • DA-37041
    • MDL: MFCD18432578
    • Inchi: 1S/C6H9NO3.ClH/c8-4-1-2-5(6(9)10)7-3-4;/h5,7H,1-3H2,(H,9,10);1H
    • InChI Key: WPHYIZJTLVMAHI-UHFFFAOYSA-N
    • SMILES: Cl.O=C1CNC(C(=O)O)CC1

Computed Properties

  • Exact Mass: 179.0349209g/mol
  • Monoisotopic Mass: 179.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4

5-Oxopiperidine-2-carboxylic acid hydrochloride Security Information

5-Oxopiperidine-2-carboxylic acid hydrochloride Pricemore >>

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Additional information on 5-Oxopiperidine-2-carboxylic acid hydrochloride

5-Oxopiperidine-2-carboxylic Acid Hydrochloride: A Comprehensive Guide to CAS 99980-20-8

5-Oxopiperidine-2-carboxylic acid hydrochloride (CAS 99980-20-8) is an important organic compound widely used in pharmaceutical research and fine chemical synthesis. This white to off-white crystalline powder belongs to the class of piperidine derivatives, which have gained significant attention in drug discovery due to their versatile biological activities. The compound's molecular formula is C6H9NO3·HCl, with a molecular weight of 179.60 g/mol.

The 5-oxopiperidine-2-carboxylic acid hydrochloride structure features a six-membered piperidine ring with a ketone group at the 5-position and a carboxylic acid at the 2-position, forming a hydrochloride salt. This unique arrangement makes it valuable as a building block in medicinal chemistry, particularly for developing novel drug candidates targeting neurological disorders and metabolic diseases. Researchers frequently utilize this compound in the synthesis of peptide mimetics and bioactive heterocycles.

In recent years, the demand for high purity 5-oxopiperidine-2-carboxylic acid HCl has increased significantly due to its applications in developing treatments for Alzheimer's disease and diabetes. The compound serves as a key intermediate for creating gamma-secretase inhibitors and DPP-4 inhibitors, which are hot topics in current pharmaceutical research. Many researchers search for "5-oxopiperidine-2-carboxylic acid hydrochloride solubility" and "CAS 99980-20-8 suppliers" when sourcing this material for their projects.

The synthesis of 5-oxopiperidine-2-carboxylic acid hydrochloride typically involves the cyclization of appropriate amino acid precursors followed by hydrochloride salt formation. The compound shows good stability under standard storage conditions (room temperature, dry environment) and has moderate solubility in water and polar organic solvents. These properties make it convenient for various organic synthesis applications and pharmaceutical formulations.

Quality control parameters for CAS 99980-20-8 include purity assessment (typically ≥98% by HPLC), melting point determination (approximately 195-200°C with decomposition), and spectroscopic characterization (IR, NMR, and mass spectrometry). Analytical data helps researchers verify the identity and quality of this important pharmaceutical intermediate before use in sensitive chemical reactions.

From a market perspective, the global demand for 5-oxopiperidine-2-carboxylic acid HCl has grown steadily, driven by increased R&D activities in the pharmaceutical sector. Many companies now offer this compound in various quantities, from gram-scale for research laboratories to kilogram quantities for industrial applications. The price of high purity 99980-20-8 varies depending on quantity and supplier, with current market trends showing stable availability.

Safety considerations for handling 5-oxopiperidine-2-carboxylic acid hydrochloride include standard laboratory precautions - wearing protective equipment and working in a well-ventilated area. While not classified as highly hazardous, proper storage away from strong oxidizers is recommended. The compound's material safety data sheet (MSDS) provides detailed handling instructions that users should review before working with this chemical.

Recent scientific literature highlights innovative applications of 5-oxopiperidine-2-carboxylic acid derivatives in drug discovery. Several patents describe its use in creating novel enzyme inhibitors and receptor modulators, particularly for targets in the central nervous system. These developments have increased interest in this compound among medicinal chemists searching for "piperidine-based drug design" solutions.

The future outlook for CAS 99980-20-8 appears promising, with potential applications expanding into new therapeutic areas. Ongoing research explores its use in developing treatments for rare diseases and as a scaffold for targeted drug delivery systems. As the pharmaceutical industry continues to focus on small molecule therapeutics, the importance of versatile intermediates like 5-oxopiperidine-2-carboxylic acid hydrochloride will likely grow.

For researchers considering working with this compound, it's valuable to understand its chemical properties and reactivity patterns. The hydrochloride salt offers advantages in terms of stability and handling compared to the free acid form. Common synthetic transformations include amide bond formation, esterification, and reductive amination - all important reactions in medicinal chemistry optimization.

In conclusion, 5-oxopiperidine-2-carboxylic acid hydrochloride (CAS 99980-20-8) represents a valuable tool for pharmaceutical research and development. Its versatile structure and growing applications in drug discovery make it an important compound for chemists working on next-generation therapeutics. As research into piperidine-containing bioactive molecules continues to advance, this intermediate will likely maintain its significance in the field of medicinal chemistry.

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